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Compound of Interest

Compound Name: PS-1145

Cat. No.: B1679806

Application Notes and Protocols for PS-1145

For Researchers, Scientists, and Drug Development Professionals

Introduction

PS-1145 is a potent and selective small molecule inhibitor of the IkB kinase (IKK) complex, with
a reported IC50 of 88 nM.[1][2] By targeting IKK, PS-1145 effectively blocks the
phosphorylation and subsequent degradation of IkBa, the natural inhibitor of Nuclear Factor-
kappa B (NF-kB).[3][4] This action prevents the nuclear translocation of NF-kB, a transcription
factor that plays a pivotal role in regulating genes involved in inflammation, immune responses,
cell survival, and proliferation.[4][5] Dysregulation of the NF-kB signaling pathway is implicated
in various chronic inflammatory diseases and cancers, making it a significant therapeutic target.
[3][6] These notes provide a comprehensive guide for the preparation and intraperitoneal
administration of PS-1145 for in vivo research applications.

Data Presentation: Properties of PS-1145
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Property Value Source
Synonyms IKK Inhibitor X [7]
Molecular Formula C17H11CIN2O [7]
Molecular Weight 322.75 g/mol [8]
CAS Number 431898-65-6 [7]
Crystalline solid / Yellow solid
Appearance 41071
powder
Purity >98% [7]
) 88 nM for IKK, 100 nM for IKK
In Vitro ICso [11[7]
complex
. DMSO: 10-64 mg/mL, Ethanol:
Solubility [718]

2 mg/mL, Water: Insoluble

Storage (Powder)

-20°C for up to 3 years

[8]1°]

Storage (in DMSO)

-80°C for 1 year, -20°C for 1

month

[8]

Signaling Pathway

The diagram below illustrates the canonical NF-kB signaling pathway and the mechanism of
action for PS-1145. Proinflammatory stimuli activate the IKK complex, which then
phosphorylates IkBa. This phosphorylation targets IkBa for ubiquitination and proteasomal
degradation, releasing the p50/p65 NF-kB dimer to translocate to the nucleus and activate
gene transcription. PS-1145 directly inhibits the kinase activity of the IKK complex, preventing
IkBa phosphorylation and keeping NF-kB sequestered in the cytoplasm.[10][11]
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Caption: Mechanism of PS-1145 in the NF-kB signaling pathway.
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Experimental Protocols

Protocol 1: Preparation of PS-1145 Formulation for
Intraperitoneal (IP) Injection

This protocol details the preparation of a PS-1145 suspension suitable for intraperitoneal
injection in animal models, based on established formulations.[1]

Materials:

PS-1145 powder

Dimethyl sulfoxide (DMSO), sterile

Polyethylene glycol 300 (PEG300)

Tween-80 (Polysorbate 80)

Saline (0.9% NacCl), sterile

Sterile microcentrifuge tubes or vials

Vortex mixer

Procedure:

o Calculate Required Amounts: Determine the total volume of injection solution needed based
on the number of animals, their weights, and the desired dose (e.g., 50 mg/kg).[1] The final
concentration of the drug in the vehicle will depend on the injection volume (e.g., 10 ml/kg).
[12]

e Prepare DMSO Stock Solution: Weigh the required amount of PS-1145 powder and dissolve
it in the appropriate volume of DMSO to create a concentrated stock solution (e.g., 20.8
mg/mL).[1] Ensure complete dissolution by vortexing. Note: Use fresh, anhydrous DMSO as
moisture can reduce solubility.[8]

o Prepare the Vehicle: In a sterile tube, prepare the vehicle by mixing the components in the
following ratio:
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o 40% PEG300
o 5% Tween-80

o 45% Saline

o Formulate the Final Solution: For every 1 mL of final injection solution, combine the
components in the following order, ensuring the solution is mixed thoroughly after each
addition:

o Add 100 pL of the PS-1145 DMSO stock solution (e.g., 20.8 mg/mL) to 400 pL of PEG300.
Mix until uniform.[1]

o Add 50 pL of Tween-80 to the mixture. Mix until uniform.[1]
o Add 450 pL of sterile saline to bring the total volume to 1 mL. Mix thoroughly.[1]

e Final Concentration: This example formulation results in a final PS-1145 concentration of
2.08 mg/mL. The solution should be used immediately for optimal results.[8]

Workflow for PS-1145 Solution Preparation
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Start: PS-1145 Powder

(1. Weigh PS-1145)

2. Dissolve in DMSO
to create stock solution
3. Add PEG300
(40% of final volume)
4. Add Tween-80
(5% of final volume)
5. Add Saline
(45% of final volume)

End: Injectable Solution
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Caption: Workflow for preparing PS-1145 injectable solution.

Protocol 2: Intraperitoneal (IP) Injection in Mice
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This protocol provides a generalized procedure for IP injection in mice and should be
performed in accordance with approved institutional animal care and use committee (IACUC)
guidelines.

Materials:

Prepared PS-1145 injection solution

Appropriately sized sterile syringes (e.g., 1 mL)

Sterile needles, 25-27 gauge[12]

Animal scale

70% Ethanol

Procedure:

o Animal Preparation: Weigh the mouse accurately to calculate the precise volume of the PS-
1145 solution to be administered.

o Restraint: Restrain the mouse securely. A common method is to scruff the mouse by
grasping the loose skin over the neck and shoulders, and securing the tail. The animal
should be tilted slightly head-down to allow abdominal organs to shift away from the injection
site.

« Identify Injection Site: The preferred injection site is the lower right quadrant of the abdomen.
[12] This location helps to avoid puncturing the cecum, urinary bladder, or other vital organs.

e Injection:

o Insert the sterile needle, bevel up, at a 30-40 degree angle into the identified injection site.
[12]

o Advance the needle just enough to penetrate the abdominal wall. The depth will vary with
the size of the animal.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1679806?utm_src=pdf-body
https://animalcare.ubc.ca/sites/default/files/documents/TECH%2010%20IP%20Injections%20in%20the%20Mouse%20and%20Rat.pdf
https://www.benchchem.com/product/b1679806?utm_src=pdf-body
https://www.benchchem.com/product/b1679806?utm_src=pdf-body
https://animalcare.ubc.ca/sites/default/files/documents/TECH%2010%20IP%20Injections%20in%20the%20Mouse%20and%20Rat.pdf
https://animalcare.ubc.ca/sites/default/files/documents/TECH%2010%20IP%20Injections%20in%20the%20Mouse%20and%20Rat.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679806?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o Gently pull back on the syringe plunger to check for negative pressure. If blood (indicating
entry into a vessel) or yellowish fluid (indicating entry into the bladder) appears, withdraw
the needle and reinject at a new site with a fresh needle.

o If there is negative pressure, depress the plunger smoothly to administer the solution. The
maximum recommended injection volume is typically 10 ml/kg.[12]

e Post-Injection:

o Withdraw the needle swiftly and return the mouse to its cage.

o Monitor the animal for any signs of distress, discomfort, or adverse reactions according to
your approved protocol.

o Dispose of all sharps and waste according to institutional guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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